(S)-3-Aminohex-5-enoic acid hydrochloride

• IUPAC Name: (3S)-3-aminohex-5-enoic acid;hydrochloride
• InChI: InChI=1S/C6H11NO2.ClH/c1-2-3-5(7)4-6(8)9;/h2,5H,1,3-4,7H2,(H,8,9);1H/t5-;/m0./s1
• InChI Key: JFPGGODHJJCONI-JEDNCBNOSA-N
• Canonical SMILES: C=CCC(CC(=O)O)N.Cl
• Isomeric SMILES: C=CC[C@@H](CC(=O)O)N.Cl
• Molecular Formula: C6H12ClNO2
• DSSTOX Substance ID: DTXSID20375863
• Molecular Weight: 165.62 g/mol
• CAS RN: 270263-02-0

Description

“(S)-3-Aminohex-5-enoic acid hydrochloride” is a compound that includes an amino acid (3-Aminohex-5-enoic acid) and hydrochloric acid. Amino acids are organic compounds that combine to form proteins, and they are essential for life. Hydrochloric acid is a strong, corrosive acid that is commonly used in laboratory settings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement of its atoms. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reactants present. For example, acid chlorides react rapidly with ammonia and amines to give amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific molecular structure. These could include properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

• Nonlinear Optical Applications of L-Glutamic Acid Lithium Chloride (LGLC) Crystal

  • Application Summary : LGLC is a semi-organic nonlinear optical crystal. Nonlinear optical materials are crucial for applications in optical communication, data storage, dynamic holography, frequency mixing, optical switching, and optical limiting.
  • Methods of Application : The LGLC crystal was grown using a slow evaporation process. Single-crystal XRD investigations were used to confirm the orthorhombic crystal system of the LGLC crystal. Fourier transform infrared spectroscopy was used to find and confirm the presence of important functional groups in the synthesized crystal.
  • Results or Outcomes : The LGLC crystal’s SHG efficiency was 1.21 times greater than the standard reference crystal KDP. According to the TG–DTA results, the thermal stability of LGLC is 215 °C.

• Nonlinear Optical Applications of L-Histidine Hydrochloride Monohydrate (LMHCL) Crystal

  • Application Summary : LMHCL crystals play a vital role in the generation of a terahertz pulse and its potential applications.
  • Methods of Application : The LMHCL crystals were grown by slow evaporation solution growth using deionized water as a solvent in a controlled atmosphere.
  • Results or Outcomes : The single crystal has a high value of transmission over a long range of wavelength which signifies that the crystal is a good candidate for nonlinear optical (NLO) applications. The UV cut-off wavelength is found to be 236 nm.

• Biomedical Applications of Ionic Liquids
  • Application Summary : Ionic liquids (ILs) consist of poorly coordinated ions for contributing important physical properties in the liquid form at room temperature. Due to volatile nature, ILs show less vapor pressure and strong electrostatic force among the ions and possess high electro-chemical, thermal, and chemical stabilities.
  • Methods of Application : This review article focuses on advanced applications of ILs in the drug delivery.
  • Results or Outcomes : The unique properties of ILs make them promising candidates for drug delivery applications.

• Growth and Characterization of Single Crystals of l-Histidine Hydrochloride Monohydrate for Nonlinear Optical Applications
  • Application Summary : The single crystals of l-histidine hydrochloride monohydrate (LMHCL) were grown by slow evaporation solution growth by using deionized water as a solvent in a controlled atmosphere. Good quality crystals of the required size were obtained within 2 weeks.
  • Methods of Application : To estimate the lattice dimensions and get the structural information, powder x-ray diffraction (PXRD) study was performed in which we have found that the crystal belongs to the orthorhombic crystal system with space group P 2 1 2 1 2 1.
  • Results or Outcomes : It was observed that the single crystal has a high value of transmission over a long range of wavelength which signifies that the crystal is a good candidate for nonlinear optical (NLO) applications. The UV cut-off wavelength is found to be 236 nm.

Safety And Hazards

As with any chemical compound, handling “(S)-3-Aminohex-5-enoic acid hydrochloride” would require appropriate safety precautions. Hydrochloric acid, for example, is corrosive and can cause severe skin burns and eye damage.

Future Directions

The future directions for this compound would depend on its specific applications. For example, if it were used in pharmaceuticals, future research might focus on improving its efficacy or reducing side effects.